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Compound of Interest

Compound Name: Strophanthidin

Cat. No.: B154792

For Immediate Reference: Strophanthidin is a highly toxic cardiac glycoside that is fatal if
swallowed, inhaled, or in contact with skin. Strict adherence to safety protocols is mandatory.
This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Strophanthidin, offering procedural, step-by-
step guidance for safe handling, storage, emergency response, and disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Strophanthidin, a comprehensive PPE strategy is crucial to prevent exposure.
The following table outlines the required PPE for various tasks.
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Task Required Personal Protective Equipment

- Full-face respirator with appropriate cartridges
for toxic dust- Chemical-resistant, impervious
) o clothing (e.g., lab coat, coveralls)- Double-
Handling/Weighing Powder ) ) ) )
gloving with chemical-resistant gloves (e.g.,
nitrile)- Tightly fitting safety goggles or a face

shield- Closed-toe shoes

- Lab coat- Chemical-resistant gloves (e.g.,

Working with Solutions nitrile)- Safety glasses with side shields or

goggles

- Full-face respirator with appropriate cartridges

for toxic dust- Chemical-resistant, impervious
Cleaning Spills coveralls- Heavy-duty, chemical-resistant

gloves- Chemical-resistant boots- Safety

goggles or face shield

Operational Plan: Safe Handling and Storage
Protocols

Adherence to meticulous handling and storage procedures is paramount to maintaining a safe
laboratory environment.

Handling:

» Always handle Strophanthidin within a certified chemical fume hood to ensure adequate
ventilation and to contain any airborne particles.[1]

o Before use, ensure all necessary safety equipment, including an emergency shower and
eyewash station, is accessible and in good working order.

» Avoid the formation of dust when handling the solid form.[2]

e Wash hands thoroughly with soap and water immediately after handling, even if gloves were
worn.[1][3]
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Do not eat, drink, or smoke in areas where Strophanthidin is handled or stored.[1]

Storage:

Store Strophanthidin in a cool, dry, and well-ventilated area, away from incompatible
materials.

The recommended storage temperature is -20°C.[4][5]
Keep the container tightly sealed and clearly labeled as "Highly Toxic."

Store in a locked cabinet or other secure location to restrict access to authorized personnel
only.

Emergency Procedures: First Aid and Spill
Response

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

General Advice: In case of accident or if you feel unwell, seek immediate medical attention
and show the safety data sheet to the doctor.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician immediately.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15
minutes. Remove contaminated clothing and shoes. Call a physician immediately.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician immediately.[2]

Spill Response Plan:
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A spill of Strophanthidin powder is a high-hazard situation that requires a calm and methodical
response. The following workflow diagram outlines the necessary steps.

Initial Response

Evacuate Immediate Area

A4

Alert Others & Secure the Area

A4

Assess the Spill
(Size & Risk)

If spill is manageable

Cleanup li;eparation

Don Full Spill Response PPE

A4

Prepare Spill Kit
(Absorbent, Waste Bags, Scoops)

Spill Containrg 'ent & Cleanup

Gently Cover Spill with Absorbent Material
(Work from outside in to avoid dust)

A4

Carefully Scoop Contaminated Material

A4

Place in Labeled Hazardous Waste Bag

A4

Wipe Spill Area with a Wet Cloth

A4

Place Contaminated Cloth in Waste Bag

A4

Seal the Waste Bag

Post-Cleanup
\4

Doff PPE Correctly

A4

Dispose of Contaminated PPE as Hazardous Waste

A4

Wash Hands and Exposed Skin Thoroughly

A4

Report the Incident to a Supervisor
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Caption: Workflow for handling a Strophanthidin powder spill.

Disposal Plan: Managing Strophanthidin Waste

All Strophanthidin waste, including empty containers, contaminated PPE, and spill cleanup
materials, must be treated as hazardous waste.

» Collection: Collect all Strophanthidin waste in a dedicated, sealed, and clearly labeled
hazardous waste container.

e Labeling: The label should include the words "Hazardous Waste," "Toxic," and
"Strophanthidin.”

o Storage of Waste: Store the hazardous waste container in a designated, secure area, away
from general laboratory traffic.

» Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company. Do not pour any Strophanthidin waste down

the drain.

Property Value

Molecular Formula C23H3206

Molecular Weight 404.50 g/mol [4]

CAS Number 66-28-4[4]

EC Number 200-626-6[4]

Storage Temperature -20°C[4]

Toxicity Fatal if swallowed, in contact with skin, or if
inhaled.[1]

Mechanism of Action Inhibitor of Na*/K*-ATPase.[5][6]
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Signaling Pathway: Mechanism of Action

Strophanthidin exerts its biological effects by inhibiting the Na*/K+*-ATPase pump located in
the cell membrane of cardiac myocytes. This inhibition leads to a cascade of events resulting in
increased cardiac contractility.

Inhibits R o Leads to

Click to download full resolution via product page

Caption: Mechanism of Strophanthidin's inotropic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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